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Cat. No.: B16104070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of organelle-specific Flipper probes, a class of

advanced fluorescent tools designed to measure membrane tension in the Endoplasmic

Reticulum (ER), Mitochondria, and Lysosomes. These probes are instrumental in the field of

mechanobiology, offering unprecedented insights into the physical forces that govern cellular

processes.

The Core Concept: Flipper Probes and Membrane
Tension
Flipper probes are mechanosensitive fluorescent molecules specifically engineered to report on

the physical state of lipid bilayers.[1][2] Their fundamental structure consists of two "flipper"

units, typically based on dithienothiophene, connected by a bond that allows them to twist

relative to each other.[3][4] This "push-pull" electronic system is the key to their function.[3][5]

[6]

When inserted into a fluid, low-tension membrane, the flipper units are in a twisted

conformation. As membrane tension increases, the lateral pressure from surrounding lipids
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forces the probe into a more planar state.[4][7] This conformational change alters the probe's

electronic properties, leading to a measurable increase in its fluorescence lifetime.[3][7][8][9]

Consequently, by using Fluorescence Lifetime Imaging Microscopy (FLIM), researchers can

quantitatively map membrane tension across different cellular compartments.[8][9][10][11]

The general mechanism of action for Flipper probes is illustrated below.
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Figure 1: Mechanism of Flipper probes in response to membrane tension.

Targeting the Cellular Machinery: Organelle
Specificity
To investigate the unique mechanical properties of individual organelles, the core Flipper probe

structure is chemically modified with specific targeting moieties.[12] These additions guide the

probe to the desired subcellular location.[5]

Mitochondria (Mito-Flipper-TR®): Targeting the mitochondria is achieved by attaching a

cationic triphenylphosphonium (TPP) group.[5][12][13] The highly negative membrane

potential of the inner mitochondrial membrane actively sequesters these positively charged

probes.[5][13]

Lysosomes (Lyso-Flipper-TR®): For lysosomal targeting, a weakly basic group such as

morpholine is incorporated.[12] In the acidic environment of the lysosome (pH 4.5-4.7), this
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group becomes protonated, trapping the probe within the organelle.[12]

Endoplasmic Reticulum (ER Flipper-TR®): The ER-specific probes utilize targeting groups

that have a high affinity for the unique lipid composition and environment of the ER

membrane.[5][12][14]

The following diagram illustrates these organelle-targeting strategies.
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Figure 2: Targeting strategies for organelle-specific Flipper probes.

Quantitative Data Summary
The photophysical properties of the commercially available organelle-specific Flipper-TR®

probes are summarized below. These values are essential for setting up imaging experiments

and interpreting the resulting data.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7795030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7795030/
https://spirochrome.com/product/er-flipper-tr/
https://www.benchchem.com/product/b16104070/docs?utm_src=pdf-body-img#probing-the-tension-within-a-technical-guide-to-organelle-specific-flipper-probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Probe
Name

Target
Organelle

Excitation
(λabs)

Emission
(λfl)

Fluorescen
ce Lifetime
(τ)

Typical
Concentrati
on

ER Flipper-

TR®

Endoplasmic

Reticulum
~480 nm ~600 nm 2.8 - 7 ns 0.5 - 1 µM[14]

Mito Flipper-

TR®
Mitochondria 480 nm[15] 600 nm[15] 2.8 - 7 ns[15] 0.5 - 1 µM[15]

Lyso Flipper-

TR®
Lysosomes ~480 nm ~600 nm 2.8 - 7 ns 0.5 - 1 µM[16]

Note: The fluorescence lifetime is highly dependent on the local membrane environment and

tension. The provided range reflects typical values observed from fluid to ordered membranes.

[15][17] Excitation is commonly performed with a 488 nm laser line.[15][17]

Experimental Protocols
This section outlines a general methodology for staining live cells with organelle-specific Flipper

probes and performing FLIM analysis. Optimization may be required depending on the cell type

and experimental conditions.

Materials and Reagents
Organelle-specific Flipper probe (ER, Mito, or Lyso Flipper-TR®)

Dimethyl sulfoxide (DMSO), anhydrous

Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

Cells of interest cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

Isotonic and Hypertonic buffers (e.g., PBS and PBS with 0.5 M sucrose for osmotic shock)

Probe Preparation
Prepare a 1 mM stock solution of the Flipper probe in anhydrous DMSO.
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Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C, protected from light and moisture.

Cell Staining Procedure
Culture cells to a desired confluency (typically 50-70%) on glass-bottom imaging dishes.

Prepare a staining solution by diluting the 1 mM Flipper probe stock solution to a final

concentration of 0.5 - 1 µM in pre-warmed live-cell imaging medium.[14][15][16]

Remove the culture medium from the cells and wash once with pre-warmed medium.

Add the staining solution to the cells and incubate for 15-30 minutes at 37°C and 5% CO₂.

[18] Incubation times may need optimization for different cell lines.

After incubation, remove the staining solution and wash the cells two to three times with pre-

warmed imaging medium to remove excess probe.

Add fresh, pre-warmed imaging medium to the cells. The cells are now ready for imaging.

FLIM Imaging and Analysis
Place the imaging dish on the stage of a confocal microscope equipped with a FLIM module

(e.g., using Time-Correlated Single Photon Counting, TCSPC).

Excite the Flipper probe using a 488 nm pulsed laser.[15][17] For two-photon excitation, a

wavelength around 880-950 nm can be used.[1]

Collect the fluorescence emission in the range of 575-625 nm.[15][17]

Acquire FLIM data, ensuring sufficient photon counts for accurate lifetime calculation.

Analyze the FLIM data using appropriate software (e.g., multi-exponential reconvolution

fitting, phasor analysis) to generate a fluorescence lifetime map of the organelles.[10][11]

(Optional Control): To confirm probe mechanosensitivity, induce an osmotic shock.[8][9]

Acquire a baseline FLIM image, then replace the imaging medium with a hypertonic solution
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(e.g., medium containing 0.5 M sucrose) to increase membrane tension and acquire another

image. A corresponding change in fluorescence lifetime should be observed.

The workflow for a typical FLIM experiment using Flipper probes is depicted below.
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Click to download full resolution via product page

Figure 3: General experimental workflow for FLIM imaging with Flipper probes.

Conclusion
Organelle-specific Flipper probes represent a significant advancement in cell biology, providing

a powerful tool to dissect the role of mechanical forces in subcellular processes.[8][9] By

enabling quantitative imaging of membrane tension in the ER, mitochondria, and lysosomes,

these probes open new avenues for research in areas such as organelle dynamics,

intracellular trafficking, and the cellular response to stress, with profound implications for basic

science and drug development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7795030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7795030/
https://pubs.acs.org/doi/10.1021/acscentsci.0c00977
https://spirochrome.com/product/er-flipper-tr/
https://spirochrome.com/product/mito-flipper-tr/
https://spirochrome.com/product/mito-flipper-tr/
https://spirochrome.com/product/lyso-flipper-tr/
https://spirochrome.com/product/lyso-flipper-tr/
https://spirochrome.com/product/flipper-tr/
https://www.researchgate.net/publication/364062128_Technical_insights_into_fluorescence_lifetime_microscopy_of_mechanosensitive_Flipper_probes
https://www.benchchem.com/product/b16104070/docs#probing-the-tension-within-a-technical-guide-to-organelle-specific-flipper-probes
https://www.benchchem.com/product/b16104070/docs#probing-the-tension-within-a-technical-guide-to-organelle-specific-flipper-probes
https://www.benchchem.com/product/b16104070/docs#probing-the-tension-within-a-technical-guide-to-organelle-specific-flipper-probes
https://www.benchchem.com/product/b16104070/docs#probing-the-tension-within-a-technical-guide-to-organelle-specific-flipper-probes
https://www.benchchem.com/product/b16104070?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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